3-(4-(Phenoxymethyl)Phenyl)Propanoic Acid

• CAS RN: 64264-21-7
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 3-[4-(phenoxymethyl)phenyl]propanoic acid
• InChI: InChI=1S/C16H16O3/c17-16(18)11-10-13-6-8-14(9-7-13)12-19-15-4-2-1-3-5-15/h1-9H,10-12H2,(H,17,18)
• InChI Key: DAKROGDTSDTCAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CC=C(C=C2)CCC(=O)O

Description

3-(4-(Phenoxymethyl)Phenyl)Propanoic Acid is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 3-(4-(phenoxymethyl)phenyl)propanoate (S26, 185 mg, 0.65 mmol) in a THF/MeOH (1/1, 10 mL) was treated with aqueous 4 N NaOH (1 mL) and was stirred overnight at 25° C. The reaction mixture was concentrated, diluted with aqueous 1 N HCl and extracted with CH2Cl2. The organic layer was dried over Na2SO4, filtered and concentrated to afford S27 (115 mg, 0.45 mmol, 69%) as a pale yellow solid: 1H NMR (CDCl3, 500 MHz) 7.39 (d, 2H, J=7.7 Hz), 7.30 (t, 2H, J=7.4 Hz), 7.25 (d, 2H, J=7.7 Hz), 7.00-6.96 (m, 3H), 5.05 (s, 2H), 2.99 (t, 2H, J=7.7 Hz), 2.71 (t, 2H, J=7.7 Hz); 13C NMR (CDCl3, 125 MHz) 178.8, 158.7, 139.9, 135.1, 129.5, 128.5, 127.8, 120.9, 114.7, 69.7, 35.4, 30.2.